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Compound of Interest

Compound Name: Coumarin 30

Cat. No.: B191004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Coumarin 30, a versatile

fluorescent dye with significant applications in various scientific fields. This document details its

molecular structure, physicochemical and photophysical properties, and provides insights into

its synthesis and experimental applications, particularly in the realm of biological research.

Molecular Structure and Identification
Coumarin 30, systematically known as 7-(diethylamino)-3-(1-methylbenzimidazol-2-

yl)chromen-2-one, is a synthetic organic compound belonging to the coumarin family of dyes.

[1] Its core structure consists of a coumarin scaffold substituted with a diethylamino group at

the 7-position and a 1-methylbenzimidazol-2-yl group at the 3-position.

Below is a 2D representation of the molecular structure of Coumarin 30:
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Starting Material Step 1: Wittig Reaction Intermediate 1 Step 2: Vilsmeier-Haack Reaction Intermediate 2 Step 3: Condensation Final Product

4-(Diethylamino)salicylaldehyde Reaction with (ethoxycarbonylmethylene)
triphenylphosphorane 7-(Diethylamino)coumarin Reaction with DMF and POCl₃ 7-(Diethylamino)-3-formylcoumarin Reaction with N-methylphenylene-1,2-diamine Coumarin 30

Cell Preparation

Staining

Washing

Imaging

Seed cells on imaging dish
and grow to desired confluency

Prepare working solution of Coumarin 30 probe
in cell culture medium

Incubate cells with probe solution
at 37°C

Remove probe solution and wash cells
with PBS or fresh medium

Add fresh medium or imaging buffer
and acquire images using a fluorescence microscope
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Principle of FRET-Based Protease Activity Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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